Cas no 3524-07-0 (2,1,3-Benzoxadiazole,4-nitro-, 3-oxide)

• Product name: 2,1,3-Benzoxadiazole,4-nitro-, 3-oxide
• CAS No: 3524-07-0
• MF: C₆H₃N₃O₄
• MW: 181.105720758438
• CID: 317387
• PubChem ID: 234270

2,1,3-Benzoxadiazole,4-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,4-nitro-, 3-oxide
• 4-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium
• 7-Nitro-2,1,3-benzoxadiazole 1-oxide
• DTXSID20283858
• NSC-33798
• CHEMBL1632277
• SCHEMBL6068437
• AKOS003352428
• 7-Nitrobenzofuroxan
• 3524-07-0
• NSC33798
• 7-Nitrobenzo[C][1,2,5]Oxadiazole1-Oxide

• Inchi： InChI=1S/C6H3N3O4/c10-8(11)5-3-1-2-4-6(5)9(12)13-7-4/h1-3H
• InChI Key： VSSMHRXDWQQPOK-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC=CC2=NO[N+]([O-])=C12)[O-]

Computed Properties

• Exact Mass: 181.01239
• Monoisotopic Mass: 181.01235559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 96.11